Cas no 2229106-05-0 (2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine)

• Product Name: 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine
• CAS No: 2229106-05-0
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6255133
• PubChem ID: 165841770
• Update Time: 2025-06-08

2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine
• EN300-1950393
• 2229106-05-0
• AKOS040802311

• Inchi： 1S/C10H19F2N/c1-9(2,7-13)8-3-5-10(11,12)6-4-8/h8H,3-7,13H2,1-2H3
• InChI Key： USZYHZWQKFOTHZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)C(C)(C)CN)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(4,4-Difluorocyclohexyl)-2-Methylpropan-1-Amine (CAS No. 2229106-05-0)

2-(4,4-Difluorocyclohexyl)-2-methylpropan-1-amine is a specialized organic compound with a unique structural framework, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number 2229106-05-0 serves as a critical identifier for researchers and regulatory bodies. The compound features a difluorocyclohexyl group, which enhances its metabolic stability and bioavailability, key factors in drug design. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of fluorine in drug development?" and "How do cyclohexyl derivatives improve compound stability?"

The molecular structure of 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine includes a methylpropan-1-amine moiety, which contributes to its potential as a building block for bioactive molecules. Fluorination, particularly at the 4,4-position of the cyclohexyl ring, is a strategic modification often employed to optimize lipophilicity and binding affinity. Researchers frequently search for terms like "fluorinated cyclohexyl amines in medicinal chemistry" or "applications of difluorocyclohexyl compounds," reflecting the growing demand for fluorinated scaffolds in therapeutics. This compound aligns with the trend of leveraging halogenation to enhance drug-like properties.

In the context of sustainability and green chemistry, 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine exemplifies the balance between synthetic efficiency and environmental considerations. Modern searches often include phrases like "eco-friendly synthesis of fluorinated amines" or "green approaches to cyclohexyl derivatives," highlighting the need for sustainable methodologies. The compound’s potential applications span central nervous system (CNS) drug candidates and crop protection agents, addressing pressing global challenges such as neurodegenerative diseases and food security.

From a technical perspective, the compound’s physicochemical properties—such as solubility, melting point, and logP—are critical for formulation scientists. Queries like "how to improve solubility of fluorinated amines" or "predicting bioavailability of cyclohexyl-based drugs" are common in academic and industrial forums. The difluorocyclohexyl group’s conformational rigidity also makes it a valuable tool for studying molecular interactions in protein-ligand binding, a hot topic in computational chemistry and AI-driven drug discovery.

In summary, 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-amine (CAS No. 2229106-05-0) represents a versatile scaffold with broad applicability in life sciences. Its design reflects contemporary trends in fluorine chemistry, sustainable synthesis, and targeted drug delivery, answering frequent search queries like "why are fluorinated compounds important in medicine?" This compound continues to inspire innovation across multiple disciplines, underscoring its significance in modern research.